Cas no 1956382-25-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1956382-25-4
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 5211867
• Update Time: 2025-06-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C16H13N3O3S/c20-16-8-15-13(10-18-16)12-9-17-7-6-14(12)19(15)23(21,22)11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,18,20)
• InChI Key： UBGSONFNWBDXHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2=CC=NC=C2C2CNC(=O)CC1=2)(=O)=O

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 1956382-25-4 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 1956382-25-4 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has garnered attention due to its unique chemical properties and potential applications in various therapeutic areas. The exploration of such compounds is crucial for the development of novel pharmaceuticals and the advancement of medical treatments.

In recent years, there has been a growing emphasis on the discovery and characterization of small molecules that can modulate biological pathways. The compound 1956382-25-4 represents a promising candidate in this regard. Its molecular structure, which includes specific functional groups, suggests that it may interact with biological targets in a manner that could lead to therapeutic effects. This has prompted researchers to investigate its potential role in treating a variety of diseases.

One of the most exciting aspects of studying 1956382-25-4 is its potential application in oncology research. Recent studies have shown that certain small molecules can inhibit the growth of cancer cells by targeting specific enzymes or signaling pathways involved in tumor progression. The compound's ability to interact with these pathways has made it a subject of intense scrutiny. Preliminary experiments have indicated that it may have cytotoxic effects on cancer cells while sparing healthy cells, making it a candidate for further development as an anticancer agent.

The chemical properties of 1956382-25-4 also make it an attractive candidate for research in other areas, such as neurodegenerative diseases. Researchers are increasingly interested in compounds that can modulate neurotransmitter systems and potentially reverse or slow down the progression of conditions like Alzheimer's disease and Parkinson's disease. The compound's unique structure and reactivity profile suggest that it may be able to interact with neurotransmitter receptors or enzymes, thereby influencing neural activity.

In addition to its potential therapeutic applications, 1956382-25-4 has also been studied for its role in drug delivery systems. The development of efficient drug delivery mechanisms is critical for improving the efficacy of many treatments. The compound's properties make it a suitable candidate for use in nanocarriers or other advanced delivery systems that can target specific tissues or cells within the body. This could enhance the bioavailability of other drugs and improve treatment outcomes.

The synthesis and purification of 1956382-25-4 are challenging tasks that require expertise in organic chemistry and advanced laboratory techniques. Researchers have developed innovative synthetic routes to produce this compound in sufficient quantities for further study. These efforts have not only yielded valuable insights into the compound's structure but also contributed to the broader field of synthetic chemistry.

As research on 1956382-25-4 progresses, it is expected that more detailed information about its biological activity and potential applications will emerge. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for advancing this research and translating laboratory findings into clinical applications. The compound's journey from discovery to potential therapeutic use is a testament to the importance of interdisciplinary collaboration in modern science.

The regulatory landscape for new compounds like 1956382-25-4 is complex and requires careful navigation by researchers and industry professionals. Ensuring compliance with safety standards and regulatory requirements is essential for moving such compounds through clinical trials and towards market approval. The rigorous testing and validation processes involved in this journey underscore the commitment to bringing safe and effective treatments to patients worldwide.

In conclusion, the compound with CAS number 1956382-25-4, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant area of research with potential applications in oncology, neurodegenerative diseases, and drug delivery systems. Its unique chemical properties and promising biological activity make it a subject of great interest among scientists and researchers worldwide. As further studies are conducted, it is anticipated that this compound will play a crucial role in advancing medical treatments and improving patient outcomes.